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Compound of Interest

Compound Name: 2-Isopropylfuran

Cat. No.: B076193 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development. The toxicological and safety data for 2-isopropylfuran are not well-

established. The information presented herein is a consolidation of available data for 2-
isopropylfuran and structurally related furan derivatives. All handling of this chemical should

be conducted with the utmost caution in a controlled laboratory setting by qualified individuals.

Introduction
2-Isopropylfuran is a furan derivative with potential applications in the synthesis of novel

pharmaceutical compounds and other specialty chemicals. As with any novel or sparsely

studied chemical, a thorough understanding of its potential hazards is paramount for ensuring

the safety of laboratory personnel. This guide provides a comprehensive overview of the known

safety and toxicological data for 2-isopropylfuran and its structural analogs, offering a

framework for risk assessment and safe handling procedures. Due to the limited availability of

specific toxicological data for 2-isopropylfuran, a precautionary approach is strongly advised.

Physicochemical Properties
Understanding the physical and chemical properties of a substance is the first step in a robust

safety assessment. These properties can inform handling, storage, and emergency

procedures.
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Property Value Source

Molecular Formula C₇H₁₀O [1]

Molecular Weight 110.15 g/mol [1]

Appearance
Colorless to pale yellow clear

liquid (estimated)
[2]

Boiling Point
84.0 to 85.0 °C @ 760.00 mm

Hg (estimated)
[2]

Flash Point
16.00 °F TCC (-8.90 °C)

(estimated)
[2]

Vapor Pressure
79.521 mmHg @ 25.00 °C

(estimated)
[2]

Solubility

Soluble in alcohol; Water

solubility: 425.5 mg/L @ 25 °C

(estimated)

[2]

logP (o/w) 2.718 (estimated) [2]

Toxicological Data Summary
Direct and comprehensive toxicological data for 2-isopropylfuran is not readily available in the

public domain. Therefore, data from structurally similar furan derivatives, such as 2-ethylfuran

and 2-methylfuran, are presented to provide an indication of potential hazards. Furan itself is a

known carcinogen and has been the subject of extensive toxicological studies.[3][4] The furan

ring system can be metabolized to form reactive intermediates that may be responsible for

toxicity.[3]

It is crucial to handle 2-isopropylfuran with the assumption that it may exhibit toxicological

properties similar to other furan derivatives.
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Parameter 2-Ethylfuran 2-Methylfuran
Notes and
Inferences for 2-
Isopropylfuran

Acute Oral Toxicity No data available No data available

Based on the toxicity

of furan, oral toxicity

should be assumed.

Acute Dermal Toxicity No data available
Harmful in contact

with skin[5]

Assumed to be

potentially harmful

upon dermal contact.

Acute Inhalation

Toxicity
No data available No data available

Vapors may be

harmful; inhalation

should be avoided.

Skin

Corrosion/Irritation
No data available

Causes skin

irritation[5]

Expected to be a skin

irritant.

Serious Eye

Damage/Irritation
No data available No data available

Expected to cause

eye irritation.

Respiratory or Skin

Sensitization
No data available No data available

The potential for

sensitization is

unknown.

Germ Cell

Mutagenicity

Data on several furan

derivatives show

positive

genotoxicity[3]

No data available

A potential for

mutagenicity should

be considered.

Carcinogenicity No data available No data available

Furan is a known

carcinogen.[4] The

carcinogenic potential

of 2-isopropylfuran is

unknown.

Reproductive Toxicity No data available No data available

The potential for

reproductive toxicity is

unknown.
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Hazard Identification and Classification
Based on the available data for furan derivatives, 2-isopropylfuran should be treated as a

hazardous substance.

Flammability: Highly flammable liquid and vapor. The estimated flash point is very low,

indicating a significant fire hazard.

Health Hazards:

May be harmful if swallowed, in contact with skin, or if inhaled.

Likely to cause skin and eye irritation.

Potential for long-term effects such as organ damage and carcinogenicity cannot be

excluded.

Experimental Protocols
Specific experimental toxicology studies for 2-isopropylfuran have not been identified in the

public literature. Standard toxicological assessments would typically follow OECD

(Organisation for Economic Co-operation and Development) guidelines. These would include,

but are not limited to:

Acute Toxicity: OECD TG 420, 402, 403 (Oral, Dermal, Inhalation)

Skin and Eye Irritation: OECD TG 404, 405

Mutagenicity: OECD TG 471 (Ames Test), TG 474 (Micronucleus Test)

Repeated Dose Toxicity: OECD TG 407, 408

In the absence of specific data, a risk assessment must be based on the principles of chemical

analogy and the precautionary principle.

Safe Handling and Storage
Engineering Controls
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Ventilation: Always handle 2-isopropylfuran in a well-ventilated area, preferably inside a

certified chemical fume hood.

Emergency Equipment: Ensure that eyewash stations and safety showers are readily

accessible and in good working order.

Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical safety goggles and a face shield are mandatory.

Hand Protection: Wear compatible, chemical-resistant gloves (e.g., nitrile, neoprene). Inspect

gloves for any signs of degradation before use.

Skin and Body Protection: A flame-retardant lab coat and appropriate footwear are required.

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation, a

NIOSH-approved respirator with an organic vapor cartridge is necessary.

Handling Procedures
Grounding: To avoid ignition from static electricity, all metal parts of equipment must be

grounded.[6]

Inert Atmosphere: For transfers and reactions, consider the use of an inert atmosphere (e.g.,

nitrogen or argon).

Avoidance of Ignition Sources: Keep away from open flames, hot surfaces, and sparks.[5][6]

Use only non-sparking tools.[5][6]

Storage
Flammables Cabinet: Store in a tightly closed container in a designated flammables cabinet.

[5][6]

Temperature: Store in a cool, dry, and well-ventilated area.[6]

Incompatible Materials: Keep away from strong oxidizing agents, acids, and bases.[5][6]
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Emergency Procedures
In case of Skin Contact: Immediately remove all contaminated clothing. Rinse skin with

plenty of water/shower for at least 15 minutes. Seek medical attention.

In case of Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at

least 15 minutes.[5] Seek immediate medical attention.

In case of Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.

Seek immediate medical attention.[5]

In case of Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate

medical attention.[5]

In case of Fire: Use carbon dioxide, dry chemical powder, or alcohol-resistant foam. Water

spray may be used to cool containers.

Visualized Workflows and Relationships
The following diagrams illustrate key safety workflows and the logical basis for the risk

assessment of 2-isopropylfuran.
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Caption: Workflow for the safe handling of 2-isopropylfuran.
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Available Data
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Caption: Logical basis for the risk assessment of 2-isopropylfuran.

Conclusion
The safe handling of 2-isopropylfuran in a research and development setting necessitates a

conservative approach due to the significant gaps in its toxicological profile. By leveraging data

from structural analogs and adhering to stringent safety protocols, researchers can minimize

their risk of exposure. All operations should be conducted under the assumption that 2-
isopropylfuran is a highly flammable and potentially toxic substance. Further toxicological

studies are required to fully characterize the hazard profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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